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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of anhydrous
titanium (IV) sulfate, Ti(SO)2. The information presented herein is a synthesis of
computational materials science data and established experimental protocols relevant to the
characterization of inorganic sulfates. This document is intended to serve as a comprehensive
resource for researchers and professionals engaged in materials science, inorganic chemistry,
and related fields.

Introduction

Titanium (IV) sulfate is an inorganic compound with the chemical formula Ti(SOa4)2. It is a
white, hygroscopic solid that is of interest for its potential applications in catalysis and as a
precursor for the synthesis of other titanium-containing materials.[1][2] A thorough
understanding of its crystal structure is fundamental to elucidating its physicochemical
properties and predicting its behavior in various applications. While experimental single-crystal
X-ray diffraction data for anhydrous Ti(SOa4)z is not readily available in the peer-reviewed
literature, computational studies provide a robust theoretical model of its crystal structure.
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Crystal Structure of Anhydrous Titanium (IV) Sulfate

Computational analysis, as documented by the Materials Project, predicts that anhydrous
titanium (IV) sulfate crystallizes in the trigonal crystal system.[3] The structure is a three-
dimensional network composed of titanium-oxygen octahedra and sulfur-oxygen tetrahedra.

Crystallographic Data

The following table summarizes the calculated crystallographic data for anhydrous Ti(SOa)a.

Parameter Value
Chemical Formula Ti(SOa)2
Crystal System Trigonal
Space Group R3
Lattice Parameters

a,b 4.98 A
c 23.43 A
o, B 90°

Y 120°

Atomic Coordination

Ti4* Coordination

6 (Octahedral)

Sé+ Coordination

4 (Tetrahedral)

Bond Distances (Range)

Ti-O

1.93-2.00 A

S-O

1.41-153A

Data sourced from the Materials Project, based on computational modeling.[3]

Structural Description
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The crystal structure of anhydrous Ti(SOa)z is characterized by a framework of corner-sharing
TiOs octahedra and SOa tetrahedra.[3] There are three distinct crystallographic sites for the
titanium (V) ions, each coordinated to six oxygen atoms in an octahedral geometry.[3] The
sulfate groups are also present in two different crystallographic environments, with the sulfur
atoms tetrahedrally coordinated to four oxygen atoms.[3] The TiOs octahedra and SOa4
tetrahedra are linked through shared oxygen atoms, creating a dense, three-dimensional
network.[3]

Experimental Protocols

While a definitive experimental protocol for the single-crystal X-ray diffraction of anhydrous
Ti(SOa4)2 is not available in the literature, a plausible methodology can be outlined based on the
synthesis and characterization of related titanium compounds and other inorganic sulfates.

Synthesis of Anhydrous Titanium (IV) Sulfate

The synthesis of anhydrous titanium (IV) sulfate can be challenging due to its hygroscopic
nature. A proposed method involves the reaction of titanium tetrachloride with fuming sulfuric
acid.

Materials:
e Titanium tetrachloride (TiCla)
e Fuming sulfuric acid (oleum)

Procedure:

In a fume hood, carefully add titanium tetrachloride dropwise to an excess of fuming sulfuric
acid under anhydrous conditions.

e The reaction mixture is gently heated to drive off the resulting hydrogen chloride gas.
o The precipitate of titanium (IV) sulfate is then isolated by filtration in a dry environment.

e The product should be washed with a suitable anhydrous solvent, such as sulfuryl chloride,
to remove any residual acid.
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e The final product must be dried under vacuum and stored in a desiccator to prevent
hydration.

Crystal Structure Determination

The crystal structure of the synthesized anhydrous Ti(SOa4)2 powder can be determined using
powder X-ray diffraction (PXRD) followed by Rietveld refinement.

Instrumentation:

e High-resolution powder X-ray diffractometer

e Sealed sample holder to prevent hydration during data collection

Data Collection:

e The finely ground anhydrous Ti(SOa4)2 powder is loaded into a sealed, airtight sample holder.

o PXRD data is collected over a wide 26 range (e.g., 10-120°) with a small step size and long
counting time to ensure good statistics.

Structure Solution and Refinement:

e The initial structural model can be based on the computationally predicted structure from the
Materials Project.[3]

e The collected PXRD pattern is subjected to Rietveld refinement using software such as
GSAS-II or FullProf.

e The refinement process involves fitting the calculated diffraction pattern from the model to
the experimental data by adjusting parameters such as lattice parameters, atomic positions,
and thermal parameters.

The quality of the fit is assessed using agreement indices such as Rwp, Rp, and x2.

Visualizations
Experimental Workflow
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The following diagram illustrates a proposed experimental workflow for the synthesis and
crystal structure analysis of anhydrous titanium (IV) sulfate.

Experimental Workflow for Ti(SO4)2 Analysis
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Caption: Proposed experimental workflow for Ti(SO4)2 analysis.

Logical Relationship of Crystallographic Data

The diagram below outlines the logical hierarchy and relationships of the crystallographic
information for titanium (IV) sulfate.

Crystallographic Data Relationship for Ti(SOa)2
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Caption: Crystallographic data relationship for Ti(SOa)2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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